1-Butoxyphosphonoyloxybutane

• IUPAC Name: 1-butoxyphosphonoyloxybutane
• InChI: InChI=1S/C8H19O3P/c1-3-5-7-10-12(9)11-8-6-4-2/h12H,3-8H2,1-2H3
• InChI Key: NFJPGAKRJKLOJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOP(=O)OCCCC
• Molecular Formula: C8H19O3P
• Molecular Weight: 194.21 g/mol
• CAS No.: 1809-19-4

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of dibutoxyphosphinylradical typically involves the generation of phosphorus-centered radicals through the use of radical initiators or photochemical methods. One common approach is the photolysis of dibutoxyphosphine oxide in the presence of a radical initiator, such as azobisisobutyronitrile (AIBN), under ultraviolet light . The reaction conditions often require an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of dibutoxyphosphinylradical may involve continuous flow reactors to ensure precise control over reaction conditions and scalability. The use of high-purity reagents and advanced purification techniques is essential to obtain the desired product with high yield and purity .

Chemical Reactions Analysis

Types of Reactions

1-Butoxyphosphonoyloxybutane undergoes various types of chemical reactions, including:

Oxidation: The radical can be oxidized to form dibutoxyphosphine oxide.

Reduction: Reduction reactions can convert the radical back to its parent phosphine compound.

Substitution: The radical can participate in substitution reactions, where it replaces a hydrogen atom in organic molecules.

Common Reagents and Conditions

Common reagents used in reactions involving dibutoxyphosphinylradical include radical initiators like AIBN, oxidizing agents such as hydrogen peroxide, and reducing agents like sodium borohydride. Reaction conditions often involve controlled temperatures and inert atmospheres to prevent side reactions .

Major Products Formed

The major products formed from reactions involving dibutoxyphosphinylradical depend on the specific reaction conditions and reagents used. For example, oxidation reactions typically yield dibutoxyphosphine oxide, while substitution reactions can produce a variety of organophosphorus compounds .

Scientific Research Applications

1-Butoxyphosphonoyloxybutane has a wide range of scientific research applications, including:

Chemistry: It is used as a reactive intermediate in the synthesis of complex organophosphorus compounds.

Biology: The radical’s reactivity makes it useful in studying biological oxidation-reduction processes.

Industry: Used in the production of advanced materials, such as polymers and coatings, due to its ability to form stable phosphorus-carbon bonds.

Mechanism of Action

The mechanism of action of dibutoxyphosphinylradical involves its ability to donate or accept electrons, making it a versatile intermediate in various chemical reactions. The radical can interact with molecular targets through electron transfer processes, leading to the formation or cleavage of chemical bonds. This reactivity is crucial in its applications in organic synthesis and materials science .

Comparison with Similar Compounds

Chemical Identity

• IUPAC Name: 1-(1-Butoxyethoxy)butane
• CAS Number: 871-22-7
• Molecular Formula: C₁₀H₂₂O₂
• Molecular Weight: 174.2840 g/mol
• Structure: A diether compound with two butyl groups linked via an ethoxy bridge .

Uses and Handling

• Safety Precautions: Requires handling by trained professionals due to incomplete toxicological and ecological characterization .

Hazard Profile (Based on EU-GHS/CLP Classification)

• Acute Toxicity:
  • Oral (Category 4)
  • Dermal (Category 4)
  • Inhalation (Category 4)
• Signal Word: "Warning" .

Comparison with Similar Compounds

The following table compares 1-(1-Butoxyethoxy)butane with structurally or functionally analogous compounds, based on available

Compound	CAS Number	Molecular Formula	Key Properties	Hazard Profile
1-(1-Butoxyethoxy)butane	871-22-7	C₁₀H₂₂O₂	Diether; limited toxicity data; acute toxicity Category 4 across routes .	Moderate acute toxicity; incomplete ecological data .
Butylphthalyl butylglycolate	85-70-1	C₁₆H₂₂O₆	Ester derivative; used as a plasticizer.	Higher environmental persistence; potential bioaccumulation risks .
Isopropyl benzoate	939-48-0	C₁₀H₁₂O₂	Branched-chain benzoate ester; fragrance component.	Low acute toxicity; rapid biodegradability .
cis-3-Hexenyl benzoate	25152-85-6	C₁₃H₁₆O₂	Unsaturated benzoate ester; flavoring agent.	Limited toxicity data; moderate soil mobility .

Structural and Functional Differences

• 1-(1-Butoxyethoxy)butane is a diether , whereas butylphthalyl butylglycolate and isopropyl benzoate are esters with distinct functional groups (phthalate vs. benzoate).
• cis-3-Hexenyl benzoate contains an unsaturated aliphatic chain, enhancing its reactivity compared to the saturated ether structure of 1-(1-Butoxyethoxy)butane .

Toxicity and Environmental Impact

• Acute Toxicity: 1-(1-Butoxyethoxy)butane exhibits Category 4 acute toxicity (low to moderate hazard), similar to isopropyl benzoate , but lacks chronic toxicity data .